Cas no 887596-96-5 ((5-methyl-1H-indol-3-yl)methanamine)

(5-methyl-1H-indol-3-yl)methanamine structure
887596-96-5 structure
Product Name:(5-methyl-1H-indol-3-yl)methanamine
CAS No:887596-96-5
MF:C10H12N2
MW:160.215682029724
CID:713987
PubChem ID:28806261
Update Time:2025-04-19

(5-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-methanamine,5-methyl-
    • (5-methyl-1H-indol-3-yl)methanamine
    • (5-Methyl-indol-3-yl)methylamine
    • (5-METHYL-1H-INDOL-3-YL)METHYLAMINE
    • 1H-Indole-3-methanamine,5-methyl
    • AKOS006303586
    • AM806331
    • 1-(5-methyl-1H-indol-3-yl)methanamine
    • 887596-96-5
    • CS-0282058
    • DTXSID70651644
    • EN300-1275668
    • MDL： MFCD10035264
    • Inchi： 1S/C10H12N2/c1-7-2-3-10-9(4-7)8(5-11)6-12-10/h2-4,6,12H,5,11H2,1H3
    • InChI Key： SKTRCVOLCCXCRV-UHFFFAOYSA-N
    • SMILES： N1C=C(CN)C2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 160.10000
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 27.82000
  • LogP: 2.59100

(5-methyl-1H-indol-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199011055-1g
(5-Methyl-1H-indol-3-yl)methylamine
 887596-96-5 95%
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 $781.44 2023-08-31
Alichem
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 887596-96-5 95%
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Chemenu
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Chemenu
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 887596-96-5 95%
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 $1893 2021-08-04
Chemenu
CM237540-1g
(5-Methyl-1H-indol-3-yl)methanamine
 887596-96-5 95%
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 $668 2023-02-01
Enamine
EN300-1275668-1.0g
(5-methyl-1H-indol-3-yl)methanamine
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 $0.0 2023-06-08
Enamine
EN300-1275668-50mg
(5-methyl-1H-indol-3-yl)methanamine
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50mg
 $612.0 2023-10-01
Enamine
EN300-1275668-100mg
(5-methyl-1H-indol-3-yl)methanamine
 887596-96-5
100mg
 $640.0 2023-10-01
Enamine
EN300-1275668-250mg
(5-methyl-1H-indol-3-yl)methanamine
 887596-96-5
250mg
 $670.0 2023-10-01
Enamine
EN300-1275668-500mg
(5-methyl-1H-indol-3-yl)methanamine
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500mg
 $699.0 2023-10-01

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